Cas no 605666-93-1 (1H-Azepine, 1-(4-bromophenyl)hexahydro-)

• Product Name: 1H-Azepine, 1-(4-bromophenyl)hexahydro-
• CAS No: 605666-93-1
• MF: C₁₂H₁₆BrN
• MW: 254.166142463684
• CID: 1620166
• Update Time: 2024-09-13

1H-Azepine, 1-(4-bromophenyl)hexahydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine, 1-(4-bromophenyl)hexahydro-

• Inchi： 1S/C12H16BrN/c13-11-5-7-12(8-6-11)14-9-3-1-2-4-10-14/h5-8H,1-4,9-10H2
• InChI Key： RBHZEKVOXNJZPE-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(Br)C=C2)CCCCCC1

Computed Properties

• Exact Mass: 253.04668

Experimental Properties

• Density: 1.299±0.06 g/cm3(Predicted)
• Boiling Point: 339.3±25.0 °C(Predicted)
• PSA: 3.24
• pka: 5.41±0.40(Predicted)